Cas no 2680587-07-7 (3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid
• CAS No: 2680587-07-7
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5645577
• PubChem ID: 165910511
• Update Time: 2025-10-18

3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680587-07-7
• EN300-28277575
• 3-hydroxy-2,2-dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H17NO5/c1-4-5-17-9(16)12-11(8(14)15)6-7(13)10(11,2)3/h4,7,13H,1,5-6H2,2-3H3,(H,12,16)(H,14,15)
• InChI Key： BLKYMTJLHUIAAX-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1(C)C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2680587-07-7)

3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid, identified by the CAS number 2680587-07-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclobutane core, which is functionalized with hydroxyl, dimethyl, and amide-like substituents. The presence of an ester group and an amino functionality further enhances its potential as a bioactive molecule, making it a subject of extensive research for its pharmacological properties.

The structural complexity of 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid positions it as a promising candidate for drug discovery and development. The cyclobutane ring, a common motif in biologically active compounds, contributes to the rigidity of the molecule, which can be advantageous in terms of binding affinity and selectivity. Additionally, the hydroxyl group and the ester moiety introduce polarity and reactivity, enabling various chemical modifications that can fine-tune its biological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage structural motifs found in natural products or designed to interact with specific biological targets. The 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid structure aligns well with these trends, as it combines elements that are known to enhance drug-like properties such as solubility, metabolic stability, and target binding affinity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The unique structural features of 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid make it an attractive scaffold for designing inhibitors that can selectively target specific kinases.

Recent studies have demonstrated the efficacy of cyclobutane-based compounds in inhibiting kinase activity. For instance, derivatives of cyclobutanecarboxylic acids have shown promise in preclinical trials for their ability to disrupt aberrant signaling pathways in cancer cells. The presence of the hydroxyl and amide groups in 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid suggests that it may exhibit similar inhibitory effects while also possessing unique pharmacokinetic properties.

Another area where this compound shows potential is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid to modulate inflammatory pathways could make it a valuable therapeutic option for these conditions. Its structural features may allow it to interact with inflammatory mediators or enzymes involved in the inflammatory response, thereby reducing inflammation and alleviating symptoms.

The ester group in 3-hydroxy-2,2-dimethyl-1-{(prop-2-en-oxy)carbonylamino}cyclobutane-l-carboxylic acid also presents opportunities for further chemical manipulation. Ester functionalities are commonly used in drug design due to their versatility in forming hydrogen bonds and their ability to undergo hydrolysis under physiological conditions. This reactivity could be exploited to develop prodrugs or to introduce additional functional groups that enhance the biological activity or pharmacokinetic properties of the compound.

From a synthetic chemistry perspective, 3-hydroxy--dimethyl-l-{(prop--en-l--yloxy)carbonylamino}cyclobutane-l-carboxylic acid represents an interesting challenge due to its complex structure. The synthesis requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, opening up new possibilities for drug discovery.

The growing body of research on 3-hydroxy--dimethyl-l-{(prop--en-l--yloxy)carbonylamino}cyclobutane-l-carboxylic acid underscores its potential as a versatile pharmacological scaffold. By leveraging its structural features and exploring new synthetic routes, scientists may uncover novel therapeutic agents that address unmet medical needs. As research continues to evolve，the applications of this compound are likely to expand，leading to innovative treatments for a wide range of diseases.